3-(piperidin-2-yl)-6-(trifluoromethyl)pyridazine
Overview
Description
3-(Piperidin-2-yl)-6-(trifluoromethyl)pyridazine (2TP) is an important synthetic building block in organic chemistry. It is a versatile intermediate used in the synthesis of a variety of organic compounds such as heterocycles, amines, and amides. 2TP has been used for a number of applications in the pharmaceutical, agrochemical, and specialty chemical industries. In addition, 2TP has been used in the synthesis of biologically active compounds and in the development of novel drugs.
Scientific Research Applications
3-(piperidin-2-yl)-6-(trifluoromethyl)pyridazine has been used in a number of scientific research applications. It has been used as a starting material for the synthesis of heterocycles, amines, and amides. It has also been used in the synthesis of biologically active compounds and in the development of novel drugs. In addition, 3-(piperidin-2-yl)-6-(trifluoromethyl)pyridazine has been used in the synthesis of peptide-based drugs and in the development of peptide-based drug delivery systems.
Mechanism of Action
The mechanism of action of 3-(piperidin-2-yl)-6-(trifluoromethyl)pyridazine is not well understood. However, it is believed that the trifluoromethyl group of 3-(piperidin-2-yl)-6-(trifluoromethyl)pyridazine interacts with the electron-rich aromatic rings of the target molecule, forming a strong bond that can be used to facilitate the synthesis of the desired compound.
Biochemical and Physiological Effects
The biochemical and physiological effects of 3-(piperidin-2-yl)-6-(trifluoromethyl)pyridazine are not well understood. However, it has been shown to inhibit the growth of certain bacteria and fungi, suggesting that it may have antimicrobial activity. In addition, 3-(piperidin-2-yl)-6-(trifluoromethyl)pyridazine has been shown to inhibit the activity of certain enzymes, suggesting that it may have enzyme-inhibitory activity.
Advantages and Limitations for Lab Experiments
The main advantage of using 3-(piperidin-2-yl)-6-(trifluoromethyl)pyridazine in laboratory experiments is its versatility. It can be used as a starting material for a wide variety of organic compounds, including heterocycles, amines, and amides. In addition, it is relatively easy to synthesize and purify. The main limitation of 3-(piperidin-2-yl)-6-(trifluoromethyl)pyridazine is its instability. It is susceptible to hydrolysis, oxidation, and reduction, which can lead to the formation of unwanted byproducts.
Future Directions
There are a number of potential future directions for 3-(piperidin-2-yl)-6-(trifluoromethyl)pyridazine. These include the development of new synthetic methods for the synthesis of 3-(piperidin-2-yl)-6-(trifluoromethyl)pyridazine and new applications for 3-(piperidin-2-yl)-6-(trifluoromethyl)pyridazine in the pharmaceutical, agrochemical, and specialty chemical industries. In addition, further research is needed to better understand the biochemical and physiological effects of 3-(piperidin-2-yl)-6-(trifluoromethyl)pyridazine and to develop new drugs and drug delivery systems based on 3-(piperidin-2-yl)-6-(trifluoromethyl)pyridazine. Finally, further research is needed to develop new methods for stabilizing 3-(piperidin-2-yl)-6-(trifluoromethyl)pyridazine and for improving its solubility in various solvents.
Synthesis Methods
The synthesis of 3-(piperidin-2-yl)-6-(trifluoromethyl)pyridazine is typically accomplished by the reaction of trifluoromethanesulfonic anhydride and pyridine. This reaction is carried out in an inert atmosphere, such as nitrogen or argon, at temperatures of up to 140°C. After the reaction is complete, the product is collected and purified by recrystallization.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 3-(piperidin-2-yl)-6-(trifluoromethyl)pyridazine involves the reaction of 2-chloro-5-(trifluoromethyl)pyridazine with piperidine in the presence of a base to form the desired product.", "Starting Materials": [ "2-chloro-5-(trifluoromethyl)pyridazine", "Piperidine", "Base (e.g. sodium hydroxide)" ], "Reaction": [ "Step 1: Dissolve 2-chloro-5-(trifluoromethyl)pyridazine in a suitable solvent (e.g. DMF, DMSO).", "Step 2: Add piperidine and base to the reaction mixture.", "Step 3: Heat the reaction mixture to a suitable temperature (e.g. 80-100°C) and stir for a suitable time (e.g. 12-24 hours).", "Step 4: Cool the reaction mixture and extract the product with a suitable solvent (e.g. ethyl acetate).", "Step 5: Purify the product by column chromatography or recrystallization." ] } | |
CAS RN |
2680528-00-9 |
Molecular Formula |
C10H12F3N3 |
Molecular Weight |
231.2 |
Purity |
90 |
Origin of Product |
United States |
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